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Compound of Interest

Compound Name: Isotaxiresinol 9,9'-acetonide

Cat. No.: B565949 Get Quote

Isotaxiresinol 9,9'-acetonide: A Technical
Overview
For Researchers, Scientists, and Drug Development Professionals

Introduction
Isotaxiresinol 9,9'-acetonide is a lignan derivative with the chemical formula C₂₂H₂₆O₆.[1]

Lignans are a class of naturally occurring polyphenols found in a variety of plants, and many

exhibit a wide range of biological activities. Isotaxiresinol 9,9'-acetonide is structurally related

to isotaxiresinol, a lignan that can be isolated from plants of the Taxus genus, such as Taxus

wallichiana Zucc.[2] This document provides a summary of the currently available technical

information regarding the chemical structure and properties of Isotaxiresinol 9,9'-acetonide.

Chemical Structure and Properties
Isotaxiresinol 9,9'-acetonide is characterized by the presence of an acetonide group, which is

a protective group for 1,2- and 1,3-diols formed by the reaction with acetone. This modification

alters the polarity and steric properties of the parent compound, isotaxiresinol, which may, in

turn, influence its biological activity and pharmacokinetic profile.

Table 1: Chemical and Physical Properties of Isotaxiresinol 9,9'-acetonide
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Property Value Source

IUPAC Name

4-[(5aR,6S,11aR)-8-hydroxy-9-

methoxy-3,3-dimethyl-

1,5,5a,6,11,11a-

hexahydro[3]benzoxepino[6,5-

c][2]benzopyran-6-yl]benzene-

1,2-diol

N/A

CAS Number 252333-72-5 [1]

Molecular Formula C₂₂H₂₆O₆ [1]

Molecular Weight 386.44 g/mol [1]

Appearance Powder [1]

Purity 95-98% (by HPLC) [1]

SMILES

COC1=C(O)C=C2C(C[C@@H

]3--INVALID-LINK--COC(C)

(C)OC3)=C1

[1]

Melting Point Data not available

Boiling Point Data not available

Solubility

Data not available.

Commercial suppliers suggest

that for higher solubility,

warming to 37°C and

sonication may be necessary,

indicating poor solubility in

common solvents.

Spectroscopic Data
Detailed experimental spectroscopic data such as ¹H NMR, ¹³C NMR, and mass spectrometry

for Isotaxiresinol 9,9'-acetonide are not readily available in the public domain.

Biological Activity and Pharmacological Properties
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There is currently a significant lack of published data on the specific biological activities and

pharmacological effects of Isotaxiresinol 9,9'-acetonide.

However, the parent compound, isotaxiresinol, has been investigated for its potential health

benefits. A study on ovariectomized rats, a model for postmenopausal osteoporosis,

demonstrated that isotaxiresinol exhibited anti-osteoporotic activity.[4] The study reported that

oral administration of isotaxiresinol increased bone mineral content and density, and prevented

the decrease in bone strength indexes.[4] Furthermore, it was observed that isotaxiresinol

slightly increased bone formation and significantly inhibited bone resorption without affecting

the uterine tissue.[4]

Lignans, as a class, are known for their antioxidant and anti-inflammatory properties. For

instance, secoisolariciresinol, another related lignan, and its metabolites have demonstrated

antioxidant activity.[5][6] It is plausible that Isotaxiresinol 9,9'-acetonide may possess similar

properties, but this has not been experimentally verified.

Experimental Protocols
Detailed experimental protocols for the synthesis or isolation of Isotaxiresinol 9,9'-acetonide
are not described in the available literature. General methods for the isolation of lignans and

other taxoids from Taxus wallichiana typically involve extraction with methanol, followed by

partitioning with solvents of varying polarity and subsequent chromatographic separation.

Signaling Pathways
There is no information available in the scientific literature regarding the specific signaling

pathways modulated by Isotaxiresinol 9,9'-acetonide.
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Logical Relationship of Isotaxiresinol 9,9'-acetonide
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Caption: Logical relationship of Isotaxiresinol 9,9'-acetonide.

Conclusion
Isotaxiresinol 9,9'-acetonide is a derivative of the natural lignan isotaxiresinol. While its

chemical structure is defined, there is a significant gap in the publicly available scientific

literature regarding its physicochemical properties, spectroscopic data, biological activities, and

mechanisms of action. The known anti-osteoporotic activity of its parent compound,

isotaxiresinol, suggests a potential avenue for future research into the pharmacological profile

of the acetonide derivative. Further studies are required to elucidate the properties and

potential therapeutic applications of this compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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